Cas no 2306261-90-3 (methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate)

• Product Name: methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate
• CAS No: 2306261-90-3
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5271804
• Update Time: 2026-03-09

methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-6-carboxylic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate

• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(18)16-10-6-14(7-15-8-14)5-9(10)11(17)19-4/h9-10,15H,5-8H2,1-4H3,(H,16,18)
• InChI Key： GLLTUHNGYLZIAG-UHFFFAOYSA-N
• SMILES： C1C2(CC(NC(OC(C)(C)C)=O)C(C(OC)=O)C2)CN1

Additional information on methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate

Methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2306261-90-3): An Overview

Methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2306261-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which makes it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for the protection of amino groups. It is known for its stability under mild conditions and its ease of removal under acidic conditions, making it an ideal choice for multistep synthetic processes. The spirocyclic structure of the compound adds to its complexity and potential biological activity, as spirocycles are often associated with enhanced pharmacological properties and improved metabolic stability.

Recent studies have highlighted the importance of methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar spirocyclic structures exhibit potent anti-inflammatory and analgesic activities. These findings suggest that methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate could serve as a valuable starting point for the design and synthesis of new drugs targeting inflammatory diseases.

In addition to its potential therapeutic applications, methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate has been studied for its role in chemical biology research. A recent publication in Organic Letters reported the use of this compound as a key intermediate in the synthesis of fluorescent probes for cellular imaging. The ability to incorporate this compound into bioconjugates has opened new avenues for understanding cellular processes at the molecular level.

The synthesis of methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate typically involves several well-established synthetic routes. One common approach involves the reaction of a suitable amino acid derivative with a spirocyclic ketone, followed by protection with tert-butoxycarbonyl chloride (Boc₂O). This method allows for high yields and excellent purity, making it suitable for large-scale production.

The physical and chemical properties of methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 115 to 118°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate is generally considered to be non-toxic and non-hazardous when handled properly. However, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate are promising. Ongoing research is focused on optimizing its synthetic routes to improve yield and reduce costs, making it more accessible for large-scale applications. Additionally, efforts are being made to explore its potential in combination therapies and to identify new biological targets where it may have therapeutic benefits.

In conclusion, methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate (CAS No. 2306261-90-3) is a versatile compound with significant potential in both medicinal chemistry and chemical biology research. Its unique structural features and favorable properties make it an attractive candidate for further development into novel therapeutic agents and advanced research tools.